Thermal Decomposition: Sc(OAc)₃ vs. Y(OAc)₃
In a vendor-reported direct head-to-head comparison, scandium acetate hydrate exhibits a thermal decomposition temperature of approximately 350°C, whereas yttrium acetate hydrate decomposes at approximately 280°C under comparable conditions . This ~70°C higher thermal stability window allows scandium acetate to tolerate more aggressive pre-annealing and calcination steps without premature decomposition, which is critical for sol-gel processing of multi-component oxide thin films where organic burnout must be carefully sequenced. Independent data from Chemsrc confirm that scandium acetate hydrate first decomposes at 285–305°C (releasing acetic anhydride) and fully converts to Sc₂O₃ at 372°C , corroborating the ~350°C principal decomposition range.
| Evidence Dimension | Thermal decomposition temperature (principal decomposition onset) |
|---|---|
| Target Compound Data | ~350°C (Scandium acetate hydrate) |
| Comparator Or Baseline | ~280°C (Yttrium acetate hydrate) |
| Quantified Difference | ΔT ≈ +70°C higher for scandium acetate |
| Conditions | Vendor-specified standard thermal analysis; Chemsrc data: heating under ambient pressure, 285–305°C first step, 372°C final conversion to Sc₂O₃ |
Why This Matters
A 70°C higher decomposition threshold enables scandium acetate to be used in multi-layer oxide processing where yttrium acetate would prematurely degrade, directly impacting precursor selection for ceramic thin-film manufacturing.
